8-(1-Naphthalenylmethyl)-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-3-acetic acid Methyl Ester
Overview
Description
8-(1-Naphthalenylmethyl)-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-3-acetic acid Methyl Ester, also known as NNC 63-0532, is a novel potent nociceptin receptor agonist . It was developed by Novo Nordisk A/S, Department of Molecular Pharmacology .
Synthesis Analysis
The compound was derived from Spiroxatrine, which was identified as a moderately potent but non-selective agonist at the human nociceptin/orphanin FQ receptor, ORL1 . Spiroxatrine was subject to chemical modification, and one of the resulting compounds was NNC 63-0532 .Molecular Structure Analysis
NNC 63-0532 was shown to have high affinity for ORL1 (Ki=7.3 nM) . It showed only moderate affinity for the following receptors: mu-opioid (140 nM), kappa-opioid (405 nM), dopamine D2S (209 nM), dopamine D3 (133 nM), and dopamine D4.4 (107 nM) out of 75 different receptors, ion-channels, and transporters .Chemical Reactions Analysis
In functional assays, NNC 63-0532 was shown to be an agonist at ORL1 (EC50=305 nM), a much weaker agonist at the mu-opioid receptor (EC50>10 microM), and an antagonist or weak partial agonist at dopamine D2S (IC50=2830 nM) .Scientific Research Applications
Neuroscience Application NOP Receptor Agonist
NNC-63-0532 is a potent non-peptide agonist for the NOP receptor, with an EC50 of 305 nM and Ki of 7.3 nM, making it about 12-fold selective over other receptors . This selectivity is crucial in neuroscience research, particularly in the study of pain and analgesia, as the NOP receptor is implicated in modulating nociception and reward pathways.
Pain Management Research
Due to its action on the nociceptin receptor, NNC-63-0532 has been used in scientific research to understand pain mechanisms better. It helps in exploring the potential therapeutic effects of NOP receptor agonists in pain management .
Addiction and Reward System Studies
NNC-63-0532’s selectivity for the NOP receptor also makes it a valuable tool in studying addiction and the brain’s reward system. Researchers use it to investigate how modulation of this receptor can affect addictive behaviors and reward-related processes .
Gastrointestinal System Research
Similarly, the systemic effects of NNC-63-0532 could extend to studies on gastrointestinal motility and disorders, given the widespread distribution of NOP receptors.
Wikipedia - NNC 63-0532 R&D Systems - NNC 63-0532 Tocris Bioscience - NNC 63-0532
Mechanism of Action
Target of Action
The primary target of the compound NNC-63-0532, also known as 8-(1-Naphthalenylmethyl)-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-3-acetic acid Methyl Ester, is the nociceptin receptor . This receptor is also known as the ORL-1 (opiate receptor-like 1) receptor .
Mode of Action
NNC-63-0532 acts as a potent and selective agonist for the nociceptin receptor . This means that it binds to this receptor and activates it, leading to a biological response .
Biochemical Pathways
The activation of the nociceptin receptor by NNC-63-0532 can affect various biochemical pathways. The function of this receptor is still poorly understood, but it is thought to have roles in many disorders such as pain, drug addiction, development of tolerance to opioid drugs, and psychological disorders such as anxiety and depression .
Pharmacokinetics
It is known that nnc-63-0532 is centrally active following systemic administration , suggesting that it can cross the blood-brain barrier and reach its target receptors in the central nervous system.
Result of Action
The activation of the nociceptin receptor by NNC-63-0532 can lead to various molecular and cellular effects. Given the receptor’s potential roles in pain, addiction, tolerance, and psychological disorders, the effects of NNC-63-0532 could potentially include changes in pain perception, drug-seeking behavior, tolerance to opioids, and mood .
properties
IUPAC Name |
methyl 2-[8-(naphthalen-1-ylmethyl)-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-3-yl]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29N3O3/c1-33-25(31)19-29-20-30(23-11-3-2-4-12-23)27(26(29)32)14-16-28(17-15-27)18-22-10-7-9-21-8-5-6-13-24(21)22/h2-13H,14-20H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQMPIDSGLFVVPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1CN(C2(C1=O)CCN(CC2)CC3=CC=CC4=CC=CC=C43)C5=CC=CC=C5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(1-Naphthalenylmethyl)-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-3-acetic acid Methyl Ester | |
CAS RN |
250685-44-0 | |
Record name | Methyl 8-(1-naphthalenylmethyl)-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-3-acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=250685-44-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NNC-63-0532 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0250685440 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NNC-63-0532 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/73663SY1DT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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